Cas no 2172456-60-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2172456-60-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6003905
• PubChem ID: 165878162
• Update Time: 2025-10-25

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid
• EN300-1527157
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpiperidine-3-carboxylic acid
• 2172456-60-7

• Inchi： 1S/C27H32N2O5/c1-17(13-25(30)29-12-11-18(2)23(15-29)26(31)32)14-28-27(33)34-16-24-21-9-5-3-7-19(21)20-8-4-6-10-22(20)24/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： YBMLVZJMGYQOHI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid

Research Briefing on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172456-60-7)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172456-60-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the methylpiperidine moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have optimized its synthesis to achieve high yields and purity, which is critical for its application in producing bioactive peptides with enhanced stability and bioavailability.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of this compound exhibit promising interactions with specific protein targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. These findings open new avenues for the development of novel anti-inflammatory and analgesic agents. Further mechanistic studies are underway to elucidate the precise molecular interactions and signaling pathways modulated by this compound.

From a therapeutic perspective, the compound's unique structural features, such as the methylpiperidine carboxylic acid group, contribute to its ability to cross the blood-brain barrier (BBB). This property is particularly advantageous for targeting central nervous system (CNS) disorders, including neurodegenerative diseases and chronic pain conditions. Recent preclinical studies have demonstrated its efficacy in animal models of neuropathic pain, with minimal off-target effects.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Ongoing research aims to further explore its therapeutic potential, optimize its pharmacokinetic properties, and advance its development into clinical candidates. The compound's dual role as a synthetic intermediate and a bioactive molecule underscores its significance in the field of chemical biology and drug discovery.